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Compound of Interest

Compound Name: 4-Ethylpyridazin-3(2H)-one

Cat. No.: B567845

In-Depth Technical Guide: 4-Ethylpyridazin-
3(2H)-one

A Comprehensive Analysis for Advanced Research and Development

This guide provides an in-depth technical overview of 4-Ethylpyridazin-3(2H)-one, a
heterocyclic compound of interest to researchers, scientists, and professionals in drug
development. The document delves into its fundamental molecular characteristics, outlines a
representative synthetic pathway, and discusses its potential within the broader context of
medicinal chemistry.

Core Molecular Attributes of 4-Ethylpyridazin-3(2H)-
one

4-Ethylpyridazin-3(2H)-one is a derivative of the pyridazinone core, a structural motif that has
garnered significant attention in medicinal chemistry due to its diverse biological activities.[1]
The foundational physicochemical properties of 4-Ethylpyridazin-3(2H)-one are summarized
below.
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Property Value Source
Molecular Formula CeHsN20 [2][3]
Molecular Weight 124.14 g/mol [2][3]
CAS Number 1292369-21-1

IUPAC Name 4-ethyl-2H-pyridazin-3-one [3]
Canonical SMILES CCC1C=CN=NC1=0 [3]

JHPIEASSYBBWLR-
InChl Key [3]
UHFFFAOYSA-N

Note: A conflicting molecular weight of 309.275 appears in one source, however, the value of
124.14 g/mol is consistent with the provided molecular formula.

The structure of 4-Ethylpyridazin-3(2H)-one, featuring a pyridazine ring with a ketone group at
the 3-position and an ethyl substituent at the 4-position, is a key determinant of its chemical
reactivity and biological interactions.[3]

Caption: Chemical structure of 4-Ethylpyridazin-3(2H)-one.

Synthesis and Characterization: A Proposed
Experimental Protocol

While a specific, peer-reviewed synthesis for 4-Ethylpyridazin-3(2H)-one is not readily
available in the surveyed literature, a robust and widely applicable method for the synthesis of
pyridazin-3(2H)-one derivatives involves the cyclization of y-keto acids or their corresponding
esters with hydrazine.[4] This approach provides a logical and scientifically sound basis for a
proposed synthesis of the target molecule.

Proposed Synthetic Pathway

The synthesis of 4-Ethylpyridazin-3(2H)-one can be envisioned through the reaction of a
suitable y-keto acid precursor, namely 3-formylpentanoic acid or its ester, with hydrazine
hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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